Cas no 869845-07-8 (PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)-)

PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)- structure
869845-07-8 structure
Product Name:PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)-
CAS No:869845-07-8
MF:C8H8F3NO2
MW:207.149832725525
CID:3482457
PubChem ID:11694142
Update Time:2023-10-31

PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)- Chemical and Physical Properties

Names and Identifiers

    • PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)-
    • 2-(aminomethyl)-4-(trifluoromethoxy)phenol
    • 2-Hydroxy-5-(trifluoromethoxy)benzylamine
    • 869845-07-8
    • SCHEMBL3616439
    • Inchi: 1S/C8H8F3NO2/c9-8(10,11)14-6-1-2-7(13)5(3-6)4-12/h1-3,13H,4,12H2
    • InChI Key: NIJPYMIFXMKSQQ-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(OC(F)(F)F)C=C1CN

Computed Properties

  • Exact Mass: 207.05071298g/mol
  • Monoisotopic Mass: 207.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.5Ų

PHENOL, 2-(AMINOMETHYL)-4-(TRIFLUOROMETHOXY)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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869845-07-8 97%
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